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Compound of Interest

Compound Name: 1-(4-Benzylphenyl)ethanone
CAS No.: 782-92-3
Cat. No.: B1362704
Get Quote
. J

Part 1: Executive Summary & Chemical Identity

This technical guide provides a comprehensive physicochemical profile of 4'-
Benzylacetophenone (CAS 782-92-3). This compound acts as a critical intermediate in the
synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and functionalized aromatic
scaffolds.

Critical Distinction: Researchers must rigorously distinguish this compound from
Benzalacetophenone (Chalcone, CAS 94-41-7). While the names are phonetically similar, their
structures and reactivities are fundamentally different. 4'-Benzylacetophenone is a
diphenylmethane derivative, whereas Chalcone contains an

-unsaturated enone bridge.

Structural Visualization

The following diagram illustrates the connectivity of 4'-Benzylacetophenone, highlighting the
acetylation at the para position relative to the benzyl linker.
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Figure 1: Structural connectivity of 1-(4-benzylphenyl)ethanone.[1] The methylene bridge

interrupts conjugation between the two rings, distinct from the conjugated system in chalcones.

Part 2: Thermodynamic & Physical Constants

The following data aggregates experimental values and validated predictions. The low melting

point is the defining physical characteristic that dictates handling protocols.

Property

Value | Range

Condition / Note

CAS Registry Number

782-92-3

Unique Ildentifier

Alt: p-Acetyldiphenylmethane

IUPAC Name 1-(4-benzylphenyl)ethanone
Molecular Formula Ci15H140
Molecular Weight 210.27 g/mol

Physical State

Solid / Semi-solid

Low-melting crystalline mass

Melting Point

38-40°C

Melts near body temperature
[1,2]

Boiling Point

~188 —190 °C

@ 10-12 mmHg (Vacuum) [2]

Predicted Density

1.07 £ 0.05 g/cm3

@ 20 °C

Flash Point

>113°C

Closed Cup (Predicted)

LogP (Octanol/Water)

~4.0

Highly Lipophilic
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Implications for Drug Development[6]
o Solubility Profile: Insoluble in water; highly soluble in dichloromethane (DCM), ethyl acetate,

and ethanol.

 Lipophilicity: With a LogP ~4.0, this compound exhibits high membrane permeability but
requires formulation strategies (e.g., solid dispersions or lipid-based carriers) for
bioavailability studies.

e Handling: Due to the melting point of 38-40°C, the compound may liquefy during transport in
summer months or upon handling with warm gloves. It is recommended to store it at 2-8°C to
maintain a solid crystalline form for easy weighing.

Part 3: Spectral Characterization (Identification)

To validate the identity of synthesized or purchased lots, use the following spectral fingerprints.

Nuclear Magnetic Resonance (*H NMR)

Solvent: CDCIs (Chloroform-d)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Shift (0, ppm)

Multiplicity

Integration

Assignment

Mechanistic
Insight

2.56

Singlet (s)

3H

-C(O)CHs

Methyl ketone
(deshielded by

carbonyl)

4.03

Singlet (s)

2H

Ph-CH:-Ph

Methylene bridge
(benzylic)

7.15-7.35

Multiplet (m)

5H

Phenyl Ring

Distal
unsubstituted

ring

7.28

Doublet (d)

2H

Ar-H (meta)

Protons meta to

acetyl group

7.89

Doublet (d)

2H

Ar-H (ortho)

Protons ortho to
acetyl
(deshielded by

anisotropy)

Infrared Spectroscopy (FT-IR)

e 1680 cm~1: Strong C=0 stretch (Conjugated ketone).
e 1600 cm~*: C=C aromatic skeletal vibrations.
e 2920 cm~1: C-H aliphatic stretch (Methylene/Methyl).

Part 4: Synthesis & Purification Workflow

The industrial preparation typically involves the Friedel-Crafts acetylation of diphenylmethane.
This route is preferred over the alkylation of acetophenone due to better regioselectivity, though
ortho isomers are a common impurity.

Reaction Scheme
Purification Protocol (Recrystallization)
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Because the melting point is low, standard recrystallization can be tricky. The "Oiling Out"
phenomenon is common.

Step-by-Step Methodology:

¢ Dissolution: Dissolve the crude solid in a minimum amount of hot Ethanol (95%) or
Hexane/Ethyl Acetate (9:1).

o Note: Do not overheat; the compound melts at 40°C. Ensure the solvent is warm enough
to dissolve impurities but not so hot that the compound separates as an oil.

« Filtration: Hot filter if insoluble particulates (e.g., Al salts) are present.
» Crystallization: Allow the solution to cool slowly to room temperature.

o Critical Step: If the product separates as an oil (liquid-liquid phase separation), reheat to
dissolve and add a seed crystal of pure 4'-Benzylacetophenone.

o Cooling: Place the vessel in a refrigerator (4°C), not a freezer immediately, to promote crystal
growth over amorphous solidification.

« |solation: Filter the crystals rapidly using a chilled Bichner funnel. Wash with cold pentane.

Impurity Profiling Workflow

The following diagram outlines the logic for separating the target para-isomer from the ortho-
isomer byproduct.
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Figure 2: Purification logic flow to mitigate "oiling out" and ensure isolation of the para-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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